Cas no 869071-39-6 (N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-4-yl)methylethanediamide)

• Product Name: N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-4-yl)methylethanediamide
• CAS No: 869071-39-6
• MF: C₂₀H₂₄N₄O₅S
• MW: 432.493363380432
• CID: 6483368
• Update Time: 2025-10-22

N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-4-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-4-yl)methylethanediamide
• N-[[3-(4-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-(pyridin-4-ylmethyl)oxamide

• Inchi： 1S/C20H24N4O5S/c1-15-3-5-17(6-4-15)30(27,28)24-11-2-12-29-18(24)14-23-20(26)19(25)22-13-16-7-9-21-10-8-16/h3-10,18H,2,11-14H2,1H3,(H,22,25)(H,23,26)
• InChI Key： LYZMCUXOPUWSLX-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC=C(C)C=C2)(=O)=O)CCCO1)(=O)C(NCC1C=CN=CC=1)=O

Additional information on N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-4-yl)methylethanediamide

N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-4-yl)methylethanediamide: A Comprehensive Overview

The compound with CAS No. 869071-39-6, known as N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-4-yl)methylethanediamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, which have been explored in recent studies.

The molecular structure of this compound is characterized by the presence of a 1,3-oxazinan ring system, which is a five-membered heterocyclic structure containing oxygen and nitrogen atoms. The substitution pattern includes a 4-methylbenzenesulfonyl group attached to the oxazinan ring, along with a pyridin-4-yl substituent linked via an ethanediamide moiety. These structural elements contribute to the compound's stability, reactivity, and functional versatility.

Recent research has focused on the synthesis and characterization of this compound, employing advanced synthetic methodologies such as molecular coupling reactions and ring-closing metathesis. These techniques have enabled the precise construction of the complex molecular architecture, ensuring high purity and structural integrity. The compound's synthesis has been optimized to enhance yield and reduce production costs, making it more accessible for large-scale applications.

In terms of applications, this compound exhibits remarkable potential in the field of catalysis. Its ability to act as a highly efficient catalyst in various organic transformations has been demonstrated in recent studies. For instance, it has been employed in the catalytic hydrogenation of alkenes and alkynes, showcasing superior activity compared to traditional catalysts. Additionally, its role in asymmetric catalysis has been explored, with promising results in enantioselective reactions.

The compound also finds utility in the pharmaceutical industry, particularly in drug delivery systems. Its unique properties, such as controlled drug release and enhanced bioavailability, make it an attractive candidate for developing advanced drug formulations. Recent studies have highlighted its potential as a carrier for anti-cancer drugs, where it demonstrates excellent biocompatibility and minimal toxicity.

In the realm of materials science, this compound has been investigated for its role in the development of novel polymers and composites. Its ability to form stable cross-linked networks has led to its use in creating high-performance materials with improved mechanical strength and thermal stability. Applications in aerospace and automotive industries are being explored due to these advantageous properties.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that it exhibits low toxicity to aquatic organisms and degrades efficiently under aerobic conditions. This makes it a sustainable choice for industrial applications where environmental safety is a priority.

In conclusion, N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-4-yl)methylethanediamide (CAS No. 869071-39-6) is a multifaceted compound with diverse applications across various scientific domains. Its unique structural features, coupled with its enhanced functional properties, position it as a key player in advancing modern technologies and innovations.